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Compound of Interest

Compound Name: 4-(Chloromethyl)-2-nitrophenol

Cat. No.: B1349657 Get Quote

This document provides essential, step-by-step guidance for the safe handling and proper

disposal of 4-(Chloromethyl)-2-nitrophenol (CAS No. 6694-75-3). As a chlorinated

nitrophenol, this compound presents significant health and environmental hazards that

necessitate rigorous adherence to safety protocols. This guide is designed for researchers,

scientists, and drug development professionals who handle this chemical, ensuring operational

safety, regulatory compliance, and environmental stewardship. The procedures outlined herein

are built on the foundational principles of risk mitigation and chemical waste management.

Hazard Assessment & Risk Mitigation
Understanding the inherent risks of 4-(Chloromethyl)-2-nitrophenol is the cornerstone of its

safe management. The compound's reactivity is influenced by its chloromethyl and nitro

functional groups, contributing to its utility in organic synthesis for dyes, pesticides, and

pharmaceuticals, but also to its toxicity.[1][2] The primary objective of this protocol is to prevent

exposure through inhalation, skin contact, and ingestion, and to eliminate the possibility of

environmental contamination.

Due to the presence of the nitro group and chlorine atom, 4-(Chloromethyl)-2-nitrophenol is
considered toxic and an irritant.[1] It is harmful if swallowed, in contact with skin, or inhaled,

and is known to cause skin irritation, respiratory issues, and serious eye damage upon

exposure.[1][3][4] Furthermore, it is classified as very toxic to aquatic life with long-lasting

effects, making proper environmental containment a critical priority.
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Hazard Profile Summary
The following table summarizes the key hazard classifications for 4-(Chloromethyl)-2-
nitrophenol, synthesized from safety data sheets (SDS).

Hazard
Classification

Category Signal Word
Hazard
Statement

Source(s)

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed.
[5]

Acute Toxicity,

Dermal
Category 4 Warning

H312: Harmful in

contact with skin.

Acute Toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled.

Skin

Corrosion/Irritatio

n

Category 1B / 2
Danger /

Warning

H314/H315:

Causes severe

skin burns and

eye damage or

causes skin

irritation.

[3][5][6]

Serious Eye

Damage/Irritation
Category 1 / 2

Danger /

Warning

H318/H319:

Causes serious

eye damage or

causes serious

eye irritation.

[3][5][6]

Acute Aquatic

Hazard
Category 1 Warning

H400: Very toxic

to aquatic life.

Chronic Aquatic

Hazard
Category 1 Warning

H410: Very toxic

to aquatic life

with long lasting

effects.

Pre-Disposal Protocol: Handling and Segregation

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1349657?utm_src=pdf-body
https://www.benchchem.com/product/b1349657?utm_src=pdf-body
https://fr.cpachem.com/msds?num=SB4440&dnl=sd_-_2-Nitrophenol_%5BCAS_88-75-5%5D_%28SB4440%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1815022&productDescription=4-CHLRO-2-NTROPHENOL+98+C+100G&vendorId=VN00024248&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB4440&dnl=sd_-_2-Nitrophenol_%5BCAS_88-75-5%5D_%28SB4440%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethyl_-4-nitrophenol
https://www.fishersci.com/store/msds?partNumber=AAA1815022&productDescription=4-CHLRO-2-NTROPHENOL+98+C+100G&vendorId=VN00024248&countryCode=US&language=en
https://fr.cpachem.com/msds?num=SB4440&dnl=sd_-_2-Nitrophenol_%5BCAS_88-75-5%5D_%28SB4440%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Chloromethyl_-4-nitrophenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal begins with correct handling and segregation at the point of waste generation.

Mishandling the chemical or its waste streams is the most common cause of laboratory

exposure and environmental release.

Required Personal Protective Equipment (PPE)
All personnel handling 4-(Chloromethyl)-2-nitrophenol waste must wear the appropriate PPE

to prevent exposure.[7] The causality is clear: this compound is readily absorbed through the

skin and is a respiratory irritant, making a multi-layered defense essential.[8][9]

PPE Item Specification & Rationale Source(s)

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Inspect for

tears or holes before each use.

[7][10]

Eye Protection

Safety glasses with side

shields or, preferably, safety

goggles. A face shield may be

required if there is a splash

hazard.

[7][10]

Protective Clothing

A standard, fully-buttoned

laboratory coat. Consider a

chemically resistant apron for

larger quantities.

[7][10]

Respiratory Protection

All work must be conducted in

a certified chemical fume hood

to prevent inhalation of dusts

or vapors.[7][10] If a fume

hood is not available, a

NIOSH-approved respirator is

mandatory when dusts are

generated.
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Never mix 4-(Chloromethyl)-2-nitrophenol waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.[7]

Incompatible materials can lead to dangerous chemical reactions. This compound is

incompatible with strong bases and oxidizing agents.[8]

Step-by-Step Collection Procedure:

Solid Waste:

Carefully collect any solid 4-(Chloromethyl)-2-nitrophenol waste, including residual

powder, contaminated weighing paper, and disposable equipment.

Perform this collection in a fume hood to minimize the generation and inhalation of dust.[7]

[11]

Place all solid waste into a dedicated, heavy-duty plastic or glass container that can be

tightly sealed.

Liquid Waste:

Collect all liquid waste containing 4-(Chloromethyl)-2-nitrophenol (e.g., from solutions or

rinsing) in a dedicated, leak-proof, and chemically compatible container (e.g., glass or

polyethylene).[7]

Ensure the container is clearly labeled for "Halogenated Organic Waste."

Contaminated PPE:

Gloves, disposable lab coats, or any other PPE that has come into direct contact with the

chemical must be disposed of as hazardous waste.

Place contaminated PPE in the designated solid waste container. Do not discard in regular

trash.[8]

Step-by-Step Disposal Workflow
The disposal of 4-(Chloromethyl)-2-nitrophenol is a regulated process that must culminate in

transfer to a licensed hazardous waste management provider.[7][12] Adherence to this
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workflow ensures regulatory compliance and a secure chain of custody.

Disposal Workflow Diagram

Preparation & Collection

Containment & Storage

Final Disposition

Waste Generation

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle with care

2. Segregate Waste
(Solid vs. Liquid)

Execute Spill
Management Protocol

(See Section 4)

3. Use Dedicated, Compatible
Waste Container

Spill Occurs?

4. Label Container Accurately
('Hazardous Waste', Chemical Name)

5. Store in Designated,
Secure, Ventilated Area

6. Contact EHS or Licensed
Waste Disposal Vendor

7. Complete Waste Manifest
& Documentation

8. Schedule & Prepare
for Waste Pickup

Proper Disposal
(e.g., Incineration)

Yes

NoContain & Collect

Figure 1. Decision workflow for the safe disposal of 4-(Chloromethyl)-2-nitrophenol.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-(Chloromethyl)-2-nitrophenol.

Detailed Procedural Steps
Waste Identification: The waste is 4-(Chloromethyl)-2-nitrophenol, a chlorinated and

nitrated organic compound. It must be classified as hazardous waste.[7][8]

Container Selection & Labeling:

Select a container in good condition, compatible with the chemical, and with a tightly

sealing lid.[10]

Affix a "Hazardous Waste" label.

Clearly write the full chemical name: "4-(Chloromethyl)-2-nitrophenol" and list any other

components in the waste stream. Accurate labeling is a legal requirement and is essential

for safe transport and disposal.[7]

Temporary Storage:

Keep the waste container tightly closed except when adding waste.[10]

Store the container in a designated, cool, dry, and well-ventilated secondary containment

area.[11]

This storage area should be away from incompatible materials and accessible only to

authorized personnel.[8][10]

Arranging for Professional Disposal:

Contact your institution's EHS department or a licensed professional waste disposal

service to arrange for pickup.[12]

Provide a complete and accurate description of the waste.[7]
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The most common and effective disposal method for this type of waste is high-

temperature incineration in a facility equipped with afterburners and scrubbers to handle

the hazardous combustion products.[12][13]

Documentation: Complete all required waste disposal forms or manifests as provided by

your institution or the disposal company. This creates a legal record of the waste's journey

from generation to final disposal.

Emergency Procedures: Spill Management
In the event of a spill, immediate and correct action is crucial to prevent exposure and

environmental contamination.

Evacuate & Alert: Immediately alert others in the vicinity and evacuate the immediate area.

[7]

Ventilate: Ensure the area is well-ventilated. If the spill is outside a fume hood, increase

ventilation if it is safe to do so.

PPE: Before re-entering the area, don the full required PPE, including respiratory protection.

[11]

Containment:

Remove all ignition sources from the area.[8][11]

Cover the spill with an inert absorbent material such as vermiculite, sand, or earth.[7][11]

Do not use combustible materials like paper towels.

Prevent the spill from entering drains or waterways at all costs.[11][12]

Cleanup:

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.[11] Avoid generating dust.[7][11]

Clean the spill area thoroughly with a suitable solvent (consult your SDS or EHS

department), followed by soap and water.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://dept.harpercollege.edu/chemistry/sds/p-Nitrophenol.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91007RD7.TXT
https://pdf.benchchem.com/1294/Proper_Disposal_of_2_Methyl_5_nitrophenol_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-206922.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1390.pdf
https://datasheets.scbt.com/sc-206922.pdf
https://pdf.benchchem.com/1294/Proper_Disposal_of_2_Methyl_5_nitrophenol_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-206922.pdf
https://datasheets.scbt.com/sc-206922.pdf
https://dept.harpercollege.edu/chemistry/sds/p-Nitrophenol.pdf
https://datasheets.scbt.com/sc-206922.pdf
https://pdf.benchchem.com/1294/Proper_Disposal_of_2_Methyl_5_nitrophenol_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-206922.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All cleaning materials, including wipes and contaminated PPE, must be placed in the

hazardous waste container for proper disposal.[7]

By adhering to this comprehensive guide, laboratory professionals can ensure that 4-
(Chloromethyl)-2-nitrophenol is managed safely and responsibly from initial use to final

disposal, protecting themselves, their colleagues, and the environment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Phone: (601) 213-4426

Email: info@benchchem.com
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